(E)-2-amino-N-(2-methoxyethyl)-1-((3-methylbenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(2-methoxyethyl)-1-[(E)-(3-methylphenyl)methylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H22N6O2/c1-14-6-5-7-15(12-14)13-25-28-20(23)18(22(29)24-10-11-30-2)19-21(28)27-17-9-4-3-8-16(17)26-19/h3-9,12-13H,10-11,23H2,1-2H3,(H,24,29)/b25-13+
• InChI Key: YYNYICKSAIPQLB-DHRITJCHSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=NN2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCCOC)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C=N/N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCCOC)N
• Molecular Formula: C22H22N6O2
• Molecular Weight: 402.4 g/mol
• CAS No.: 839699-61-5

Description

(E)-2-amino-N-(2-methoxyethyl)-1-((3-methylbenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C22H22N6O2 and its molecular weight is 402.458. The purity is usually 95%.
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Scientific Research Applications

Sustainable Synthesis of Quinolines and Pyrimidines

This research showcases an environmentally friendly synthesis method for quinolines and pyrimidines, which are key components in many pharmaceuticals, including compounds similar to "(E)-2-amino-N-(2-methoxyethyl)-1-((3-methylbenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide". The study highlights the efficient use of a hydride Mn(I) PNP pincer complex as a catalyst, demonstrating a practical approach to synthesizing these compounds with high atom efficiency (Mastalir et al., 2016).

Antimicrobial Activity of Quinoxaline Derivatives

Research on quinoxaline derivatives, similar to the compound , has shown significant antimicrobial activity against various bacterial and yeast strains. This study provides insights into the potential of these compounds in developing new antimicrobial drugs, highlighting their low toxicity and high effectiveness in eliminating bacterial strains (Vieira et al., 2014).

Synthesis and Biological Evaluation of Quinoxaline Derivatives

Another study focused on the synthesis of quinoxaline derivatives with an amide moiety, demonstrating their notable antimicrobial activity. This research underscores the relevance of these compounds in the pharmaceutical industry, particularly in the development of antimicrobial agents. The structures of the compounds were confirmed through various spectral data, and their activity against specific Candida strains was significant (Mohsen et al., 2014).